Cas no 102573-86-4 (5-ethynyl-2,2-dimethyl-1,3-dioxane)

5-Ethynyl-2,2-dimethyl-1,3-dioxane is a specialized heterocyclic compound featuring an ethynyl group attached to a 2,2-dimethyl-1,3-dioxane scaffold. This structure imparts unique reactivity, particularly in click chemistry applications, where the terminal alkyne moiety enables efficient cycloaddition reactions, such as copper-catalyzed azide-alkyne coupling (CuAAC). The dioxane ring provides stability while maintaining solubility in common organic solvents, making it suitable for synthetic modifications. Its rigid framework and functional group compatibility are advantageous in pharmaceutical and materials science research, particularly for constructing complex molecular architectures. The compound’s stability under mild conditions further enhances its utility as a versatile intermediate in organic synthesis.

5-ethynyl-2,2-dimethyl-1,3-dioxane structure

102573-86-4 structure

Product Name:5-ethynyl-2,2-dimethyl-1,3-dioxane

CAS No:102573-86-4

MF:C₈H₁₂O₂

MW:140.179682731628

MDL:MFCD18805644

CID:125124

PubChem ID:15308257

Update Time:2025-05-21

5-ethynyl-2,2-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxane, 5-ethynyl-2,2-dimethyl- (9CI)
- 1,3-Dioxane,5-ethynyl-2,2-dimethyl-
- 5-ethynyl-2,2-dimethyl-1,3-dioxane
- SCHEMBL16840375
- 102573-86-4
- EN300-193732
- AKOS025296320
- 1,3-Dioxane, 5-ethynyl-2,2-dimethyl-
- MDL： MFCD18805644
- Inchi： 1S/C8H12O2/c1-4-7-5-9-8(2,3)10-6-7/h1,7H,5-6H2,2-3H3
- InChI Key： OMJQUDFBFGZFAO-UHFFFAOYSA-N
- SMILES： O1CC(C#C)COC1(C)C

Computed Properties

Exact Mass: 140.08376
Monoisotopic Mass: 140.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 18.5Å²

Experimental Properties

PSA: 18.46

5-ethynyl-2,2-dimethyl-1,3-dioxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-250 MG	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	250MG	¥ 3,069.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-500 MG	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	500MG	¥ 4,092.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-1 G	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	1g	¥ 5,121.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-5 G	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	5g	¥ 15,364.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-10 G	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	10g	¥ 25,608.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-25 G	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	25g	¥ 51,216.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-100 MG	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	100MG	¥ 1,280.00	2022-10-13
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB96684-500 MG	5-ethynyl-2,2-dimethyl-1,3-dioxane	102573-86-4	95%	500MG	¥ 3,418.00	2022-10-13
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